Cas no 16203-56-8 (Benzo[1,2-d:4,3-d']bisthiazole-2,7-diamine(9CI))
16203-56-8 structure
Product Name:Benzo[1,2-d:4,3-d']bisthiazole-2,7-diamine(9CI)
CAS No:16203-56-8
MF:C8H6N4S2
MW:222.290037631989
CID:121483
PubChem ID:12256250
Update Time:2025-04-18
Benzo[1,2-d:4,3-d']bisthiazole-2,7-diamine(9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzo[1,2-d:4,3-d']bisthiazole-2,7-diamine(9CI)
- [1,3]thiazolo[4,5-g][1,3]benzothiazole-2,7-diamine
- Benzo[1,2-d:4,3-d]bisthiazole-2,7-diamine (9CI)
- Benzo[1,2-d:4,3-d']bis[1,3]thiazole-2,7-diamine
- SCHEMBL22993546
- DTXSID30482693
- 16203-56-8
-
- Inchi: 1S/C8H6N4S2/c9-7-11-3-1-2-4-6(5(3)13-7)14-8(10)12-4/h1-2H,(H2,9,11)(H2,10,12)
- InChI Key: PZIJVVZKCURJTA-UHFFFAOYSA-N
- SMILES: S1C(N)=NC2=CC=C3C(=C12)SC(N)=N3
Computed Properties
- Exact Mass: 272.08309
- Monoisotopic Mass: 222.00338856g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 134Ų
Experimental Properties
- PSA: 52.54
Benzo[1,2-d:4,3-d']bisthiazole-2,7-diamine(9CI) Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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